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Compound Name: RP 72540

Cat. No.: B1680021

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of RP 72540
in dimethyl sulfoxide (DMSO). RP 72540 is a selective antagonist for the cholecystokinin B
(CCKB) receptor, with over 200-fold selectivity against the CCKA receptor.[1] It also exhibits
high affinity for gastrin binding sites.[1] Accurate preparation of stock solutions is critical for
ensuring reproducible results in downstream biological assays. This protocol outlines the
necessary materials, safety precautions, and a step-by-step procedure for dissolving RP 72540
in DMSO to a desired concentration.

Data Summary

Quantitative data for the preparation of RP 72540 stock solutions are summarized in the table
below. This table provides calculations for preparing common stock concentrations.
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Parameter

Value

Molecular Formula

C28H30N40s

Molecular Weight

518.56 g/mol [2]

Solvent

Dimethyl Sulfoxide (DMSO)

Typical Stock Concentrations

10 mM, 50 mM

Storage Conditions

-20°C or -80°C for long-term storage

Table 1: Calculated amounts for preparing RP 72540 stock solutions.

Desired Stock

Mass of RP 72540 to

Volume of DMSO

Concentration Dissolve
10 mM 1mL 5.19 mg
50 mM 1mL 25.93 mg
10 mM 5mL 25.93 mg
50 mM 5mL 129.64 mg

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of RP 72540 in DMSO. The

principles can be adapted for other desired concentrations by adjusting the mass of RP 72540

accordingly.

Materials:

RP 72540 powder

Analytical balance

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials
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Spatula
Vortex mixer
Pipettors and sterile pipette tips

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-
resistant gloves

Procedure:

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.
Weighing RP 72540:
o Tare a sterile microcentrifuge tube or vial on the analytical balance.

o Carefully weigh the desired amount of RP 72540 powder into the tube. For 1 mL of a 10
mM stock solution, this will be 5.19 mg.

Adding DMSO:

o Add the desired volume of DMSO to the tube containing the RP 72540 powder. For a 10
mM stock solution, add 1 mL of DMSO.

Dissolution:
o Cap the tube securely.

o Vortex the solution until the RP 72540 is completely dissolved. Gentle warming in a water
bath (not to exceed 37°C) may be used to aid dissolution if necessary, but observe the
solution for any signs of degradation.

Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.
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o Store the aliquots at -20°C or -80°C for long-term storage.
Safety Precautions:

o DMSO is a powerful solvent and can readily penetrate the skin, carrying dissolved
substances with it.[3] Always wear appropriate gloves and eye protection.

o Work in a well-ventilated area or a chemical fume hood.
o Consult the Safety Data Sheet (SDS) for RP 72540 and DMSO before handling.
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Experimental Workflow for RP 72540 Stock Solution Preparation
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Caption: Workflow for preparing RP 72540 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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